Cas no 545423-86-7 (2-4-(1H-pyrazol-1-yl)phenylacetaldehyde)

• Product Name: 2-4-(1H-pyrazol-1-yl)phenylacetaldehyde
• CAS No: 545423-86-7
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 6418600
• PubChem ID: 22630954
• Update Time: 2025-05-24

2-4-(1H-pyrazol-1-yl)phenylacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-4-(1H-pyrazol-1-yl)phenylacetaldehyde
• 2-[4-(1H-pyrazol-1-yl)phenyl]acetaldehyde
• 545423-86-7
• SCHEMBL6850955
• EN300-1765331

• Inchi： 1S/C11H10N2O/c14-9-6-10-2-4-11(5-3-10)13-8-1-7-12-13/h1-5,7-9H,6H2
• InChI Key： AJEHWGWVHQSQCF-UHFFFAOYSA-N
• SMILES： O=CCC1C=CC(=CC=1)N1C=CC=N1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 34.9Ų

Additional information on 2-4-(1H-pyrazol-1-yl)phenylacetaldehyde

Introduction to 2-4-(1H-pyrazol-1-yl)phenylacetaldehyde (CAS No. 545423-86-7) and Its Emerging Applications in Chemical Biology

2-4-(1H-pyrazol-1-yl)phenylacetaldehyde, identified by the CAS number 545423-86-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the class of acetaldehydes functionalized with a pyrazole moiety, which is known for its versatility in medicinal chemistry. The pyrazole ring, a five-membered aromatic nitrogen-containing heterocycle, contributes to the compound's ability to interact with biological targets, making it a valuable scaffold for drug discovery and development.

The structural motif of 2-4-(1H-pyrazol-1-yl)phenylacetaldehyde combines the aromaticity of the phenyl ring with the bioisosteric properties of the pyrazole ring. This combination enhances its potential as a pharmacophore, enabling interactions with various biological receptors and enzymes. The aldehyde group at the para position relative to the pyrazole ring further increases its reactivity, making it a useful intermediate in synthetic chemistry and a candidate for further derivatization to produce more complex molecules.

In recent years, there has been a growing interest in exploring the therapeutic potential of compounds containing the pyrazole scaffold. Pyrazole derivatives have been extensively studied for their anti-inflammatory, antimicrobial, and anticancer properties. For instance, studies have demonstrated that certain pyrazole-based compounds can inhibit kinases and other enzymes involved in cancer cell proliferation. The acetaldehyde moiety in 2-4-(1H-pyrazol-1-yl)phenylacetaldehyde adds another layer of complexity, allowing for diverse chemical modifications that can fine-tune its biological activity.

One of the most compelling aspects of 2-4-(1H-pyrazol-1-yl)phenylacetaldehyde is its role as a key intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged this compound to develop novel inhibitors targeting various disease-related pathways. For example, recent studies have shown that derivatives of this compound exhibit potent activity against enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability to modify both the pyrazole and phenyl rings provides chemists with a high degree of flexibility in designing molecules with specific biological functions.

The pharmacological profile of 2-4-(1H-pyrazol-1-yl)phenylacetaldehyde has been further investigated through computational modeling and experimental validation. Molecular docking studies have revealed that this compound can bind to several protein targets with high affinity, suggesting its potential as a lead compound for drug development. Additionally, in vitro assays have demonstrated its ability to modulate enzyme activity in ways that could be therapeutically beneficial. These findings underscore the importance of this compound in advancing our understanding of disease mechanisms and developing new treatment strategies.

Another area where 2-4-(1H-pyrazol-1-yl)phenylacetaldehyde shows promise is in the field of immunology. Pyrazole derivatives have been reported to modulate immune responses by interacting with receptors and signaling pathways involved in inflammation and immune regulation. The aldehyde group in this compound allows for further derivatization into Schiff bases or other heterocyclic systems, which can enhance its immunomodulatory effects. Such modifications could lead to novel therapeutic agents for autoimmune diseases or infections where immune dysregulation plays a critical role.

The synthesis of 2-4-(1H-pyrazol-1-yl)phenylacetaldehyde involves multi-step organic reactions that highlight its synthetic utility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrazole ring, followed by functionalization at the desired positions on the phenyl ring. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to achieve high yields and purity. These synthetic methodologies not only facilitate access to this compound but also provide insights into strategies for producing other related molecules.

From a regulatory perspective, 2-4-(1H-pyrazol-1-yl)phenylacetaldehyde (CAS No. 545423-86-7) is not classified as a hazardous or controlled substance, making it accessible for research purposes without stringent regulatory hurdles. This accessibility is crucial for academic and industrial researchers who are exploring its potential applications in drug discovery and chemical biology. The absence of restrictions on its use allows for broader experimentation and innovation, which is essential for advancing scientific knowledge and developing new therapies.

The future prospects of 2-4-(1H-pyrazol-1-yl)phenylacetaldehyde are promising, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Innovations in synthetic chemistry will continue to enhance access to this compound and its derivatives, enabling more comprehensive biological evaluations. Additionally, collaborations between academia and industry are likely to accelerate the translation of laboratory findings into clinical candidates.

In conclusion,2-4-(1H-pyrazol-1-y l)phen ylaceta ldehyde (CAS No . 545423 -86 -7) represents an exciting opportunity in chemical biology due to its unique structural features and versatile reactivity . Its potential applications span from drug discovery t o immunology , highlighting its significance as both an intermediate an d an endogenous active molecule . As research progresses , this compoun d is poised t o contribute significantly t o advancements i n medicinal chemistry an d therapeutic development .